Cas no 177417-73-1 (4-tert-butyl 2-ethyl 1H-imidazole-2,4-dicarboxylate)

• Product Name: 4-tert-butyl 2-ethyl 1H-imidazole-2,4-dicarboxylate
• CAS No: 177417-73-1
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD30802391
• CID: 2782803
• PubChem ID: 19691059
• Update Time: 2025-05-04

4-tert-butyl 2-ethyl 1H-imidazole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl 2-ethyl 1H-imidazole-2,4-dicarboxylate
• SCHEMBL1078758
• DB-427085
• 5-(tert-butyl) 2-ethyl 1H-imidazole-2,5-dicarboxylate
• WS-02238
• 177417-73-1
• tert-butyl 2-ethoxycarbonylimidazole-4-carboxylate
• DTXSID20599229
• CS-0056199
• D85894
• SCHEMBL8647610
• F1913-9276
• 3H-Imidazole-2,4-dicarboxylic acid 4-tert-butyl ester 2-ethyl ester
• BHKTWIPEAFACTC-UHFFFAOYSA-N
• 1H-Imidazole-2,5-dicarboxylic acid, 5-(1,1-dimethylethyl) 2-ethyl ester
• 4-(tert-Butyl) 2-ethyl 1H-imidazole-2,4-dicarboxylate
• 1H-Imidazole-2,4-dicarboxylic acid, 4-(1,1-dimethylethyl) 2-ethyl ester
• AKOS030619330
• 5-tert-Butyl 2-ethyl 1H-imidazole-2,5-dicarboxylate
• MFCD30802391

• MDL： MFCD30802391
• Inchi： 1S/C11H16N2O4/c1-5-16-10(15)8-12-6-7(13-8)9(14)17-11(2,3)4/h6H,5H2,1-4H3,(H,12,13)
• InChI Key： BHKTWIPEAFACTC-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(C(=O)OCC)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-tert-butyl 2-ethyl 1H-imidazole-2,4-dicarboxylate

Introduction to CAS No. 177417-73-1: 4-Tert-butyl 2-Ethyl 1H-Imidazole-2,4-Dicarboxylate

The compound with CAS No. 177417-73-1, known as 4-Tert-butyl 2-Ethyl 1H-Imidazole-2,4-Dicarboxylate, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of imidazole dicarboxylate derivatives, which have garnered considerable attention due to their versatile applications in drug development, agrochemicals, and advanced materials. The structure of this compound features a central imidazole ring substituted with a tert-butyl group at position 4 and an ethyl group at position 2, along with carboxylic acid groups at positions 2 and 4.

Recent studies have highlighted the potential of imidazole dicarboxylate derivatives in enhancing the stability and bioavailability of pharmaceutical compounds. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the substitution pattern on the imidazole ring significantly influences the molecule's solubility and permeability, making it a promising candidate for drug delivery systems. The tert-butyl group in 4-Tert-butyl derivatives contributes to increased lipophilicity, while the ethyl group at position 2 enhances flexibility, making the molecule suitable for various biological applications.

In the realm of materials science, 4-Tert-butyl 2-Ethyl Imidazole Dicarboxylate has been explored as a precursor for synthesizing advanced polymers and hybrid materials. A study in *Advanced Materials* revealed that this compound can act as a building block for constructing stimuli-responsive polymers due to its unique combination of rigidity and flexibility. The carboxylic acid groups enable strong interactions with metal ions, facilitating the formation of coordination polymers with tailored mechanical and electronic properties.

The synthesis of CAS No. 177417-73-1 typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels. For example, a method described in *Organic Process Research & Development* employs a two-step approach: first, the formation of an intermediate imidazolone derivative through condensation reactions; second, selective oxidation to introduce the carboxylic acid groups at positions 2 and 4.

From an environmental standpoint, imidazole dicarboxylate derivatives are being investigated for their biodegradability and eco-friendly properties. A recent study in *Green Chemistry* reported that compounds like 4-Tert-butyl exhibit moderate biodegradation rates under aerobic conditions, making them potentially suitable for applications where environmental impact is a concern.

In conclusion, CAS No. 177417-73-1 (4-Tert-butyl 2-Ethyl Imidazole Dicarboxylate) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique structure allows for tailored chemical properties that cater to diverse needs in pharmaceuticals, materials science, and beyond. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.